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Compound of Interest

Compound Name: E3 ligase Ligand 51

Cat. No.: B13937727 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like E3 ligase Ligand 51 are paramount for

laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for

"E3 ligase Ligand 51" (CAS No. 2703915-71-1) is not publicly available, this guide provides

essential safety and disposal procedures based on the general characteristics of E3 ligase

ligands, PROTACs (Proteolysis-Targeting Chimeras), and molecular glues. E3 ligase Ligand
51 is identified as a ligand for the E3 ligase Cereblon (CRBN) and is utilized in the synthesis of

PROTACs.[1] As with all research chemicals, it should be handled with care by trained

personnel in a laboratory setting.

Immediate Safety and Handling Precautions
Due to the absence of a specific SDS, a conservative approach to handling is recommended.

Assume the compound is hazardous.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Dispose of

contaminated gloves in accordance with laboratory and local regulations.

Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

Lab Coat: A lab coat should be worn to protect skin and clothing.
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Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a properly fitted respirator or use of a fume hood is necessary.

Engineering Controls:

All work with E3 ligase Ligand 51 should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the CAS number

(2703915-71-1) to the medical professional.

Logistical and Disposal Plan
The disposal of E3 ligase Ligand 51 and associated waste must comply with all local, state,

and federal regulations for chemical waste.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Solid Waste: Unused or expired E3 ligase Ligand 51 powder, contaminated gloves, weigh

boats, and paper towels should be collected in a designated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Solutions containing E3 ligase Ligand 51 should be collected in a separate,

labeled hazardous waste container. Do not mix with other incompatible waste streams.
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Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("E3 ligase Ligand 51"), the CAS number (2703915-71-1), and the associated

hazards (e.g., "Toxic," "Irritant" - assume these in the absence of specific data).

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until collection by a licensed

hazardous waste disposal company.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste. Provide them with all available information about the compound.

Quantitative Data Summary
As specific quantitative data for E3 ligase Ligand 51 is limited, the following table presents

general information for context.

Property Value Source

CAS Number 2703915-71-1 --INVALID-LINK--

Molecular Formula C20H21N3O4 General chemical databases

Molecular Weight 367.4 g/mol General chemical databases

Intended Use
For research use only. Not for

human or veterinary use.
--INVALID-LINK--

General Class Hazards

PROTACs and similar

molecules are biologically

active and may be toxic.

--INVALID-LINK--, --INVALID-

LINK--
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Experimental Protocols
No specific experimental protocols for the disposal of E3 ligase Ligand 51 were found. The

provided disposal plan is based on standard laboratory procedures for handling potent, non-

volatile chemical compounds of unknown toxicity.

Visualizing the Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of E3
ligase Ligand 51.
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Caption: Workflow for the safe disposal of E3 ligase Ligand 51.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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